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- InChI:
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InChI=1S/C15H20O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h7,9,11,13H,2,4-6,8H2,1,3H3/t9-,11+,13-,15+/m0/s1
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Alantolactone is a sesquiterpene lactone that has been found in Inula species and has diverse biological activities. It inhibits LPS-induced increases in nitric oxide, IL-6, and TNF-α production in RAW 246.7 cells by 76.09, 81.54, and 71.23%, respectively, when used at a concentration of 10 μM. Alantolactone (40 μM) decreases cell viability, glutathione (GSH) levels, and the mitochondrial membrane potential, induces apoptosis, and increases generation of reactive oxygen species (ROS) in HepG2 cells. It inhibits phosphorylation and nuclear translocation of STAT3 in MDA-MB-231 cells in a concentration-dependent manner. Alantolactone (2.5 mg/kg) reduces tumor growth in an MDA-MB-231 mouse xenograft model.
Alantolactone analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
Alantolactone is a sesquiterpen...